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Compound of Interest

Compound Name: 3-Iodo-2-methylbenzaldehyde

CAS No.: 848444-83-7

Cat. No.: B2819581

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document serves as an in-depth technical guide to the safe handling, properties, and

chemical context of 3-Iodo-2-methylbenzaldehyde. Designed for the advanced user in

research and development, this guide synthesizes available data to provide a comprehensive

safety and operational framework, moving beyond a standard Safety Data Sheet (SDS) to

deliver actionable insights for the laboratory environment.

Section 1: Compound Identification and
Physicochemical Profile
3-Iodo-2-methylbenzaldehyde is a substituted aromatic aldehyde, a class of molecules pivotal

as building blocks in organic synthesis, particularly in the development of pharmaceuticals and

complex molecular architectures. Its utility stems from the reactivity of the aldehyde functional

group and the potential for cross-coupling reactions at the carbon-iodine bond. A precise

understanding of its identity and physical properties is the foundation of safe and effective

handling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b2819581?utm_src=pdf-interest
https://www.benchchem.com/product/b2819581?utm_src=pdf-body
https://www.benchchem.com/product/b2819581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2819581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

No specific experimental data for the melting point, boiling point, or density of 3-Iodo-2-
methylbenzaldehyde was found in the provided search results. Properties are often inferred

from structurally similar compounds but must be confirmed experimentally.

Section 2: Hazard Assessment and GHS
Classification
A complete, verified Safety Data Sheet for 3-Iodo-2-methylbenzaldehyde is not readily

available from the search results. Therefore, a presumptive hazard profile has been

constructed by analyzing its structural analogues: 3-Iodobenzaldehyde and 2-

Methylbenzaldehyde (o-Tolualdehyde). This approach allows for a scientifically grounded, albeit

preliminary, safety assessment. The primary hazards are associated with the aldehyde

functional group, which is a known irritant, and the general toxicity profile of halogenated

aromatic compounds.

Inferred GHS Classification:
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

This table represents an inferred hazard profile. All users must handle this compound with the

assumption that these hazards are present and consult a supplier-specific SDS when available.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Inferred hazard profile for 3-Iodo-2-methylbenzaldehyde.

Section 3: Exposure Controls and Personal
Protection
Given the irritant nature of aldehydes, engineering controls and personal protective equipment

(PPE) are mandatory to ensure personnel safety. The causality is clear: aldehydes can react

with biological macromolecules, leading to irritation and potential sensitization.
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Engineering Controls:

Fume Hood: All handling of solid or dissolved 3-Iodo-2-methylbenzaldehyde must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[6][9]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors.

[9]

Personal Protective Equipment (PPE):

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Section 4: Safe Handling, Storage, and Disposal
Protocols
Protocol 1: Standard Laboratory Handling

Preparation: Before handling, ensure the fume hood is operational and all necessary PPE is

donned. Have spill cleanup materials readily available.

Aliquotting: If transferring the compound, use a spatula for solids or a calibrated pipette for

solutions. Avoid creating dust.

Reaction Setup: Add the compound to the reaction vessel inside the fume hood. Ensure the

vessel is properly secured.

Post-Handling: After use, decontaminate all surfaces and equipment. Wash hands

thoroughly.[7]
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Protocol 2: Storage
Container: Store in a tightly sealed, clearly labeled container.[7][9]

Atmosphere: Aldehydes are prone to air oxidation, forming corresponding carboxylic acids.

For long-term storage and to maintain purity, storing under an inert atmosphere (e.g., argon

or nitrogen) is best practice.[5][7]

Conditions: Keep the container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and bases.[9] Refrigeration (2-8°C) is

often recommended for aldehydes to slow degradation.[9]

Light: Protect from direct sunlight, as light can catalyze degradation.[7]

Protocol 3: Spill Management and Waste Disposal
Spill Response:

Evacuate non-essential personnel.

Ensure adequate ventilation and wear appropriate PPE.

Absorb liquid spills with an inert material (e.g., vermiculite, sand).[10]

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Place the absorbed material or solid into a sealed container for disposal.[10]

Waste Disposal:

Dispose of waste in accordance with all local, regional, and national regulations for

chemical waste.[9] Do not dispose of it down the drain.
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Caption: Standard workflow for handling 3-Iodo-2-methylbenzaldehyde.

Section 5: Reactivity and Synthetic Context
The synthetic utility of 3-Iodo-2-methylbenzaldehyde is defined by its two key functional

groups: the aldehyde and the aryl iodide.

Aldehyde Reactivity: The aldehyde group is an electrophilic center, susceptible to

nucleophilic attack. It readily participates in reactions such as Wittig olefination, reductive

amination, aldol condensations, and oxidation to the corresponding carboxylic acid.[11]

Aryl Iodide Reactivity: The carbon-iodine bond is a versatile handle for forming new carbon-

carbon and carbon-heteroatom bonds via transition-metal-catalyzed cross-coupling reactions

(e.g., Suzuki, Sonogashira, Heck, Buchwald-Hartwig). The steric hindrance from the adjacent

methyl group may influence reaction kinetics, a key consideration in experimental design.

Protocol 4: Synthesis via Oxidation of (3-Iodo-2-
methylphenyl)methanol
This protocol describes the oxidation of the corresponding alcohol to the aldehyde, a common

and effective synthetic route.[3]

Reagent Preparation:
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In a flask, cool a solution of (3-Iodo-2-methylphenyl)methanol (1 equivalent), TEMPO

(catalyst, e.g., 0.02 equivalents), and potassium bromide (KBr, e.g., 0.1 equivalents) in a

suitable solvent like dichloromethane (DCM) to 0°C.

Separately, prepare a cooled (0°C) aqueous solution of sodium hypochlorite (NaOCl, e.g.,

1.5 equivalents) and sodium bicarbonate (NaHCO₃, e.g., 1.1 equivalents). The

bicarbonate acts as a buffer to maintain a slightly alkaline pH, which is optimal for this

oxidation and prevents side reactions.

Reaction Execution:

Slowly add the NaOCl/NaHCO₃ solution to the stirred alcohol mixture over several

minutes, maintaining the temperature at 0°C. The reaction is exothermic, and slow

addition is crucial for control.

Allow the reaction to stir at 0°C for 20-30 minutes, monitoring by TLC until the starting

material is consumed.

Workup and Isolation:

Separate the organic and aqueous layers.

Extract the aqueous layer multiple times with DCM to recover all product.

Combine the organic layers, wash with brine to remove residual water and inorganic salts,

and dry over anhydrous magnesium sulfate (MgSO₄).

Purification:

Filter off the drying agent and concentrate the solution under reduced pressure.

Purify the crude product by silica gel column chromatography using an appropriate eluent

system (e.g., ethyl acetate/hexanes) to yield pure 3-Iodo-2-methylbenzaldehyde.[3]
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Caption: Synthesis of 3-Iodo-2-methylbenzaldehyde via TEMPO-catalyzed oxidation.

Section 6: Toxicological and Ecological Information
Toxicological Summary: Specific toxicological data (e.g., LD50) for 3-Iodo-2-
methylbenzaldehyde are not available. However, based on related benzaldehydes, the acute

oral toxicity is expected to be moderate.[4] High concentrations or ingestion can be harmful.[4]

Chronic exposure data is unavailable, but repeated contact with skin irritants should always be

avoided. The compound is not expected to be genotoxic or have adverse effects on

reproduction based on general data for benzaldehyde.[12]

Ecological Summary: Data for related compounds like p-tolualdehyde suggest it is harmful to

aquatic life.[5] Therefore, release into the environment must be strictly avoided.[5]

Benzaldehydes generally have a low potential for bioaccumulation.[12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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